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Compound of Interest

Compound Name: Potassium metaborate

Cat. No.: B1585025

This guide provides essential information regarding the chemical compound potassium
metaborate, focusing on its Chemical Abstracts Service (CAS) number and molecular weight.
This information is fundamental for researchers, scientists, and professionals in drug
development for accurate identification and use in experimental and developmental processes.

Core Chemical Data

The primary identifiers for potassium metaborate are summarized below. It is important to
note that potassium metaborate can exist in both anhydrous and hydrated forms. The data
presented here pertains to the anhydrous form unless otherwise specified.

Identifier Value References
CAS Number 13709-94-9 [11[2113141[5]
Molecular Weight 81.91 g/mol [2][3]

Note: Some sources may list a slightly different molecular weight for hydrated forms of
potassium metaborate.[3] There is also a CAS number for the hydrated form (KBOz2-xH20),
which is 16481-66-6.[6][7][8]

Methodology for Molecular Weight Determination
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While this guide does not cite a specific experiment for the determination of potassium
metaborate's molecular weight, a standard protocol for such a determination would typically
involve mass spectrometry.

General Protocol for Molecular Weight Determination via Mass Spectrometry:

Sample Preparation: A solution of potassium metaborate is prepared in a suitable solvent.

« lonization: The sample is introduced into the mass spectrometer and ionized. Common
ionization techniques for inorganic compounds include electrospray ionization (ESI) or
inductively coupled plasma mass spectrometry (ICP-MS).

e Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by the
mass analyzer.

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

» Data Analysis: The molecular weight is determined from the mass spectrum by identifying
the peak corresponding to the molecular ion of potassium metaborate.

Logical Relationship of Potassium Metaborate and
its Identifiers

The following diagram illustrates the relationship between potassium metaborate and its key
chemical identifiers.

Potassium Metaborate Identifier Relationship

Potassium Metaborate

(KBO2)

Is identified byhas a IS represented by

CAS Number Molecular Weight

13709-94-9 81.91 g/mol Chemical Formula
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Potassium Metaborate Identifier Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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